2-Amino-6-chlorophenol

• IUPAC Name: 2-amino-6-chlorophenol
• InChI: InChI=1S/C6H6ClNO/c7-4-2-1-3-5(8)6(4)9/h1-3,9H,8H2
• InChI Key: QUIIUKFPLUUSGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)O)N
• Molecular Formula: C6H6ClNO
• DSSTOX Substance ID: DTXSID70424552
• Molecular Weight: 143.57 g/mol
• CAS RN: 38191-33-2

Description

2-Amino-6-chlorophenol is a compound with the empirical formula C6H6ClNO and a molecular weight of 143.57. It is a solid in form.

Molecular Structure Analysis

The molecular structure of 2-Amino-6-chlorophenol can be represented by the SMILES string OC(C(N)=CC=C1)=C1Cl. The InChI representation is 1S/C6H6ClNO/c7-4-2-1-3-5(8)6(4)9/h1-3,9H,8H2.

Physical And Chemical Properties Analysis

2-Amino-6-chlorophenol has a molecular weight of 143.57 g/mol. It has a complexity of 99.1 and a topological polar surface area of 46.2 Ų. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors.

Scientific Research Applications

Biochemistry: Enzyme Inhibition Studies

2-Amino-6-chlorophenol is utilized in biochemistry for studying enzyme inhibition mechanisms. It acts as a substrate analog and inhibitor for enzymes that interact with phenolic compounds. .

Pharmaceuticals: Synthesis of Selective Receptor Agonists

In pharmaceutical research, 2-Amino-6-chlorophenol is employed in the synthesis of HT2C receptor agonists. .

Material Science: Advanced Material Synthesis

This compound is involved in the synthesis of advanced materials. .

Environmental Science: Degradation of Pollutants

2-Amino-6-chlorophenol plays a role in environmental science as a model compound for studying the microbial degradation of chlorophenolic pollutants. .

Analytical Chemistry: Development of Analytical Methods

In analytical chemistry, 2-Amino-6-chlorophenol is used as a standard for developing and calibrating analytical methods. .

Agricultural Research: Pesticide Degradation

The compound is studied in agricultural research for its role in the degradation of pesticides. .

Safety and Hazards

2-Amino-6-chlorophenol is considered hazardous. It has been classified as having acute oral toxicity and can cause eye irritation. It’s important to handle this compound with care, avoiding ingestion and inhalation.

Mechanism of Action

Target of Action

Similar compounds such as chlorophenols are known to be metabolized by various microbial groups including bacteria, fungi, actinomycetes, and yeast .

Mode of Action

It is known that chlorophenols and their derivatives can be degraded by microorganisms, which use these compounds as their sole carbon and energy sources . The degradation process involves various enzymes that break down the compound .

Biochemical Pathways

In the case of similar compounds like chlorophenols, microbial degradation is a known pathway . This process involves the initial transformation of chlorophenols into other compounds, followed by further degradation .

Pharmacokinetics

The compound is known to be solid at room temperature, suggesting that its bioavailability may be influenced by factors such as solubility and stability .

Result of Action

The degradation of similar compounds like chlorophenols by microorganisms can lead to the generation of energy and carbon sources for these organisms .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-6-chlorophenol . For instance, the degradation of similar compounds like chlorophenols by microorganisms can be influenced by factors such as the presence of other carbon sources, temperature, pH, and the presence of other microorganisms .

Synthesis routes and methods I

Procedure details

A solution of 2-chloro-6-nitrophenol (1.210 g, 6.972 mmol) in ethanol (50 mL) was treated with iron powder (1.947 g, 34.86 mmol) and concentrated HCl (3 mL). The yellow mixture was heated to reflux for 18 h and then cooled to room temperature. The reaction mixture was filtered through a pad of Celite, and the filtrate was neutralized with satd aq NaHCO3 solution. The resulting gray suspension was filtered through a pad of Celite, and the filtrate was extracted with ethyl acetate (3×20 mL). The combined organic layers were washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated to give a black solid. Trituration with heptane afforded 2-amino-6-chlorophenol (0.577 g, 58%) as a dark brown solid. RP-HPLC (25 to 100% CH3CN in 0.1 N aqueous ammonium acetate over 10 min at 1 mL/min using a Hypersil HS C18, 100 Å, 5 μm, 250×4.6 mm column) tr=7.30 min., 91%; m/z 143 (MH+).

Synthesis routes and methods II

Procedure details

6-chloro-2-aminophenol (12B) was prepared from 12A according to the procedure described for preparing 9B in Example 9.

Q & A

Q1: What is the significance of using 2-amino-6-chlorophenol in the synthesis of chlorzoxazone?

A: 2-Amino-6-chlorophenol is a key starting material in the synthesis of chlorzoxazone. The research highlights a novel one-step synthesis method where 2-amino-6-chlorophenol reacts with trichloromethyl chloroformate (diphosgene) to directly produce chlorzoxazone. [] This method offers advantages over traditional multi-step processes, including simplified operation, milder reaction conditions, easier purification, and a higher yield of chlorzoxazone. []

Q2: The research mentions the reaction can proceed without a catalyst. Why is this noteworthy?

A: Many organic reactions, especially those involving ring formation, benefit from catalysts to improve reaction rate and yield. The fact that this reaction proceeds efficiently without a catalyst is significant. It simplifies the process and avoids potential challenges associated with catalyst removal and purification. [] Additionally, the research found that common catalysts like active carbon, pyridine, triethylamine, and N,N-dimethylformamide (DMF) actually led to an uncontrollable reaction, making their absence crucial for controlled synthesis. [] This highlights the unique reactivity of 2-amino-6-chlorophenol with diphosgene.